Cas no 77887-09-3 (1-{5-O-[bis(aziridin-1-yl)phosphoryl]-2-deoxypentofuranosyl}-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-{5-O-[bis(aziridin-1-yl)phosphoryl]-2-deoxypentofuranosyl}-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 77887-09-3
• MF: C₁₄H₂₁N₄O₆P
• MW: 372.313503980637
• CID: 983876
• PubChem ID: 304643
• Update Time: 2025-04-20

1-{5-O-[bis(aziridin-1-yl)phosphoryl]-2-deoxypentofuranosyl}-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-{5-O-[bis(aziridin-1-yl)phosphoryl]-2-deoxypentofuranosyl}-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[5-[bis(aziridin-1-yl)phosphoryloxymethyl]-4-hydroxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Thymidine 5'-[di(1-aziridinyl)phosphinic acid]
• 5'-(bis(1-aziridinyl)phosphinyl)thymidine
• 5'-< bis(1-aziridinyl)phosphinyl> thymidine
• AC1L75FQ
• CHEMBL355692
• NSC200728
• DTXSID40307984
• NSC-200728
• 77887-09-3

• Inchi： 1S/C14H21N4O6P/c1-9-7-18(14(21)15-13(9)20)12-6-10(19)11(24-12)8-23-25(22,16-2-3-16)17-4-5-17/h7,10-12,19H,2-6,8H2,1H3,(H,15,20,21)
• InChI Key： XULWYSVRMLHAKT-UHFFFAOYSA-N
• SMILES： P(N1CC1)(N1CC1)(=O)OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 372.12003
• Monoisotopic Mass: 372.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.57
• Refractive Index: 1.646
• PSA: 111.19
• LogP: -0.87490